Cas no 1807051-68-8 (Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate
• CAS No: 1807051-68-8
• MF: C₁₂H₉ClF₃NO₂S
• MW: 323.718571424484
• CID: 4944083
• Update Time: 2025-10-30

Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9ClF3NO2S/c1-2-19-11(18)4-7-3-8(20-12(14,15)16)5-10(13)9(7)6-17/h3,5H,2,4H2,1H3
• InChI Key： IBJBKFVGYCHSIA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C#N)CC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.1
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate

Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate (CAS No. 1807051-68-8): A Comprehensive Overview

Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate, identified by its CAS number 1807051-68-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its complex aromatic structure, which includes chloro, cyano, and trifluoromethylthio substituents. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in the development of various therapeutic agents.

The structural features of Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate make it particularly interesting for medicinal chemists. The presence of a cyano group at the 2-position and a trifluoromethylthio group at the 5-position introduces both electrophilic and nucleophilic centers, which can be selectively modified through various chemical reactions. This versatility is crucial for designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms, such as those found in the trifluoromethylthio group. Fluorinated compounds are known for their improved metabolic stability, lipophilicity, and binding affinity to biological receptors. The study published in the Journal of Medicinal Chemistry highlights the role of trifluoromethylthio-substituted compounds in enhancing drug efficacy and reducing off-target effects.

The synthesis of Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate involves multi-step organic transformations, each carefully designed to introduce the desired functional groups while maintaining high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, have been employed to achieve the desired molecular architecture efficiently. These techniques are essential for producing compounds that meet the stringent requirements of modern pharmaceutical research.

One of the key applications of this compound is in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The chloro and cyano groups provide excellent handles for further derivatization, allowing researchers to fine-tune the pharmacokinetic properties of potential drug candidates. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrates how derivatives of Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate exhibit potent inhibitory activity against specific kinases, paving the way for new therapeutic strategies.

The trifluoromethylthio group also plays a significant role in modulating the electronic properties of the molecule. This substituent can influence both the acidity and basicity of adjacent functional groups, which is particularly important for designing molecules with optimal pharmacological profiles. Computational studies using density functional theory (DFT) have shown that the presence of this group can significantly enhance the binding affinity of small molecule inhibitors to their target proteins.

In addition to its applications in drug discovery, Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate has potential uses in materials science and agrochemicals. The unique combination of functional groups makes it a versatile building block for synthesizing more complex molecules with tailored properties. For instance, researchers have explored its use in developing novel polymers with enhanced thermal stability and mechanical strength.

The safety and handling of this compound are paramount considerations in industrial and laboratory settings. While it does not pose significant health risks under normal conditions, appropriate personal protective equipment (PPE) should be used to minimize exposure. Standard laboratory practices, such as proper ventilation and waste disposal protocols, must be followed to ensure safe handling.

The future prospects for Ethyl 3-chloro-2-cyano-5-(trifluoromethylthio)phenylacetate are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and beyond. Advances in synthetic chemistry and computational modeling are expected to further enhance our ability to design and optimize molecules based on this scaffold. As our understanding of biological targets improves, so too will our capacity to develop innovative therapeutics derived from this versatile compound.